Cas no 147432-77-7 (Ontazolast)

• Product Name: Ontazolast
• CAS No: 147432-77-7
• MF: C₂₁H₂₅N₃O
• MW: 335.442704916
• CID: 148834
• PubChem ID: 71458
• Update Time: 2025-04-19

Ontazolast Chemical and Physical Properties

Names and Identifiers

• 2-Benzoxazolamine,N-[(1S)-2-cyclohexyl-1-(2-pyridinyl)ethyl]-5-methyl-
• N-[(1S)-2-Cyclohexyl-1-(2-pyridinyl)ethyl]-5-methyl-1,3-benzoxazo l-2-amine
• 2-(((S)-2-Cyclohexyl-1-(2-pyridyl)ethyl)amino)-5-methylbenzoxazole
• 2-Benzoxazolamine, N-(2-cyclohexyl-1-(2-pyridinyl)ethyl)-5-methyl-, (S)-
• Birm 270
• N-[(1S)-2-cyclohexyl-1-(pyridin-2-yl)ethyl]-5-methyl-1,3-benzoxazol-2-amine
• Ontazolast
• Ontazolast [USAN:INN]
• UNII-8P8TW6B25I
• SCHEMBL75875
• 8P8TW6B25I
• 2-BENZOXAZOLAMINE, N-((1S)-2-CYCLOHEXYL-1-(2-PYRIDINYL)ETHYL)-5-METHYL-
• N-[(1S)-2-cyclohexyl-1-pyridin-2-ylethyl]-5-methyl-1,3-benzoxazol-2-amine
• BIRM-270
• CHEMBL2104845
• D02847
• NS00125159
• BIRM270
• ONTAZOLAST [INN]
• ONTAZOLAST [USAN]
• (S)-N-(2-Cyclohexyl-1-(pyridin-2-yl)ethyl)-5-methylbenzo[d]oxazol-2-amine
• Ontazolast (USAN/INN)
• 2-[[(S)-2-Cyclohexyl-1-(2-pyridyl)ethyl]amino]-5-methylbenzoxazole
• Q27270851
• 147432-77-7
• TS-09528

• Inchi： 1S/C21H25N3O/c1-15-10-11-20-19(13-15)24-21(25-20)23-18(17-9-5-6-12-22-17)14-16-7-3-2-4-8-16/h5-6,9-13,16,18H,2-4,7-8,14H2,1H3,(H,23,24)/t18-/m0/s1
• InChI Key： RVXKHAITGKBBAC-SFHVURJKSA-N
• SMILES： O1C2C=CC(C)=CC=2N=C1N[C@H](C1C=CC=CN=1)CC1CCCCC1

Computed Properties

• Exact Mass: 335.2
• Monoisotopic Mass: 335.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51A^2
• XLogP3: 6

Experimental Properties

• Density: 1.16
• Boiling Point: 492.5°Cat760mmHg
• Flash Point: 251.7°C
• Refractive Index: 1.622